Cas no 676460-49-4 (Imidazo[1,2-A]pyrazin-3-OL)

Imidazo[1,2-A]pyrazin-3-OL structure
Imidazo[1,2-A]pyrazin-3-OL structure
Product Name:Imidazo[1,2-A]pyrazin-3-OL
CAS No:676460-49-4
MF:C6H5N3O
MW:135.123400449753
CID:876663
PubChem ID:136202271
Update Time:2025-04-19

Imidazo[1,2-A]pyrazin-3-OL Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyrazin-3-ol (9CI)
    • SCHEMBL1499912
    • IMIDAZO[1,2-A]PYRAZIN-3-OL
    • AKOS006356695
    • 676460-49-4
    • 19943-93-2
    • Imidazo[1,2-a]pyrazin-3(7H)-one
    • imidazo[1,2-a]pyrazine-3 (7h)-one
    • EN300-1727295
    • SCHEMBL5496005
    • Imidazo[1,2-A]pyrazin-3-OL
    • Inchi: 1S/C6H5N3O/c10-6-4-8-5-3-7-1-2-9(5)6/h1-4,10H
    • InChI Key: HGMWFNWKPRKEHM-UHFFFAOYSA-N
    • SMILES: OC1=CN=C2C=NC=CN21

Computed Properties

  • Exact Mass: 135.043
  • Monoisotopic Mass: 135.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.7A^2
  • XLogP3: 0.7
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